8-[(2-chlorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 8-[(2-chlorophenyl)methylsulfanyl]-9-methyl-1H-purin-6-one
• InChI: InChI=1S/C13H11ClN4OS/c1-18-11-10(12(19)16-7-15-11)17-13(18)20-6-8-4-2-3-5-9(8)14/h2-5,7H,6H2,1H3,(H,15,16,19)
• InChI Key: CVTKOXCKAZRIDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC3=CC=CC=C3Cl
• Molecular Formula: C13H11ClN4OS
• Molecular Weight: 306.77 g/mol

Description

8-[(2-chlorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one, commonly known as CBTM, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. CBTM belongs to the class of purine analogs, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Scientific Research Applications

CBTM has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antiviral activity against a wide range of viruses, including herpes simplex virus (HSV), human cytomegalovirus (HCMV), and human immunodeficiency virus (HIV). CBTM has also been investigated for its anticancer properties and has shown promising results in preclinical studies against various types of cancer, including breast, lung, and prostate cancer. Additionally, CBTM has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of CBTM is not fully understood, but it is believed to act by inhibiting the replication of viruses and cancer cells. CBTM has been shown to inhibit viral DNA synthesis by interfering with the activity of viral DNA polymerase. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins.
Biochemical and Physiological Effects:
CBTM has been shown to have a low toxicity profile and is generally well-tolerated in animal studies. It has been shown to have a half-life of around 4 hours in rats and is rapidly metabolized in the liver. CBTM has been shown to have a moderate affinity for the adenosine receptor, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBTM is its potent antiviral and anticancer activity, making it a promising candidate for the development of new drugs. Additionally, CBTM has been shown to have a low toxicity profile, making it a relatively safe compound to work with in the lab. However, one of the limitations of CBTM is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CBTM. One area of interest is the development of new derivatives of CBTM with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of CBTM and to identify potential drug targets for its antiviral and anticancer activity. Finally, clinical trials are needed to evaluate the safety and efficacy of CBTM in humans.